Cas no 1268971-48-7 (3-amino-5-methoxy-1,3-dihydro-2H-indol-2-one hydrochloride)

• Product Name: 3-amino-5-methoxy-1,3-dihydro-2H-indol-2-one hydrochloride
• CAS No: 1268971-48-7
• MDL: MFCD13186163
• CID: 4584690
• PubChem ID: 47000691
• Update Time: 2025-08-04

3-amino-5-methoxy-1,3-dihydro-2H-indol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-methoxy-1,3-dihydro-2H-indol-2-one hydrochloride

• MDL： MFCD13186163

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-5-methoxy-1,3-dihydro-2H-indol-2-one hydrochloride

Professional Introduction to 3-amino-5-methoxy-1,3-dihydro-2H-indol-2-one hydrochloride (CAS No. 1268971-48-7)

3-amino-5-methoxy-1,3-dihydro-2H-indol-2-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1268971-48-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule, featuring a fused indole ring system with amino and methoxy substituents, has garnered considerable attention due to its structural complexity and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development pipelines.

The indole core of 3-amino-5-methoxy-1,3-dihydro-2H-indol-2-one hydrochloride is a privileged scaffold in medicinal chemistry, known for its versatility in modulating various biological pathways. Recent advancements in computational chemistry and high-throughput screening have highlighted the indole derivatives as promising candidates for therapeutic intervention. Specifically, the combination of an amino group at the 3-position and a methoxy group at the 5-position introduces unique electronic and steric properties that can influence receptor binding affinity and metabolic stability.

In the context of modern drug discovery, 3-amino-5-methoxy-1,3-dihydro-2H-indol-2-one hydrochloride has been investigated for its potential role in inhibiting key enzymes and receptors associated with inflammatory diseases, neurodegenerative disorders, and cancer. The amino functionality allows for hydrogen bonding interactions with biological targets, while the methoxy group can participate in π-stacking interactions, enhancing binding specificity. These characteristics make it an attractive building block for designing novel small-molecule inhibitors.

Recent studies have demonstrated the pharmacological relevance of 3-amino-5-methoxy-1,3-dihydro-2H-indol-2-one hydrochloride by exploring its derivatives in preclinical models. For instance, modifications at the 2-position of the indole ring have led to compounds with enhanced potency against cyclooxygenase (COX) enzymes, which are pivotal in mediating inflammatory responses. Additionally, structural analogs have shown promise in disrupting protein-protein interactions involved in tumor growth and progression. These findings underscore the compound's potential as a lead molecule for further optimization.

The synthesis of 3-amino-5-methoxy-1,3-dihydro-2H-indol-2-one hydrochloride involves multi-step organic transformations, including cyclization reactions to form the indole core and functional group interconversions to introduce the desired substituents. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high regioselectivity and enantioselectivity. These techniques ensure that the final product meets stringent purity standards required for pharmaceutical applications.

The hydrochloride salt form of this compound not only improves its handling properties but also enhances its bioavailability upon administration. This is particularly relevant in drug formulation, where solubility is a critical factor determining therapeutic efficacy. The stability of 3-amino-5-methoxy-1,3-dihydro-2H-indol-2-one hydrochloride under various storage conditions has also been thoroughly evaluated to ensure shelf-life integrity and batch-to-batch consistency.

From a regulatory perspective, 3-amino-5-methoxy-1,3-dihydro-2H-indol-2-one hydrochloride must comply with Good Manufacturing Practices (GMP) to qualify for clinical trials and commercialization. Documentation of synthetic routes, impurity profiles, and analytical characterization is essential to meet regulatory requirements set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Collaborative efforts between synthetic chemists and regulatory scientists ensure that the compound's quality attributes align with industry standards.

The future directions of research involving 3-amino-5-methoxy-1,3-dihydro-2H-indol-2-one hydrochloride may include exploring its role in combination therapies with other bioactive molecules. The scaffold's ability to interact with multiple targets suggests that it could be repurposed or further derivatized to address complex diseases with multifactorial etiologies. Furthermore, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high yields and purity.

In conclusion,3-amino-5-methoxy-1,3-dihydro - 2H-indol - 2-one hydrochloride (CAS No. 1268971 - 48 - 7) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and demonstrated biological relevance position it as a valuable asset in the quest for novel therapeutics. As scientific understanding evolves，the potential uses of this molecule are likely to expand，driven by innovative synthetic strategies and interdisciplinary collaborations.